Glyceryl Triheptadecanoate-d5

Specification

• Molecular Formula: C₅₄H₉₉D₅O₆
• Molecular Weight: 854.43

Introduction

Chemical Properties and Structure

Glyceryl Triheptadecanoate-d5 possesses a well-defined chemical structure with distinctive properties that make it suitable for analytical applications. The compound has a molecular formula of C54H99D5O6, incorporating 54 carbon atoms, 99 hydrogen atoms, 5 deuterium atoms, and 6 oxygen atoms. Its molecular weight has been precisely determined as 854.4 Da, providing a specific mass signature that can be detected in mass spectrometry applications.

The structure features a glycerol backbone with deuterium substitutions at specific positions (1,1,2,3,3-d5), to which three identical heptadecanoic acid chains (saturated C17 fatty acids) are attached via ester bonds. This configuration results in a symmetrical triacylglycerol molecule with uniform fatty acid composition.

The chemical identifiers and notations for this compound are extensive and include:

Physical Properties and Characteristics

Glyceryl Triheptadecanoate-d5 exhibits specific physical properties that influence its handling, storage, and application in laboratory settings. At standard laboratory conditions, this compound exists as a solid, which is typical for triacylglycerols with long-chain fatty acids. The presence of three saturated C17 fatty acid chains contributes to its solid state at room temperature, as saturated fatty acids typically have higher melting points compared to their unsaturated counterparts.

The solubility characteristics of Glyceryl Triheptadecanoate-d5 are particularly important for its analytical applications. It demonstrates good solubility in organic solvents commonly used in lipid extraction and analysis procedures. Specifically, it has documented solubility in dimethylformamide (DMF) at a concentration of 10 mg/ml. This solubility profile facilitates its incorporation into analytical workflows that require sample preparation in organic solvents.

For optimal stability and longevity, Glyceryl Triheptadecanoate-d5 requires specific storage conditions. The recommended storage temperature is in a freezer at approximately -20°C. Under these conditions, the compound maintains its structural integrity and purity over extended periods. When stored properly at -20°C, the compound remains stable for approximately one month, while storage at -80°C extends its stability to approximately six months.

The purity of commercially available Glyceryl Triheptadecanoate-d5 typically exceeds 99%, which is an essential characteristic for its application as an analytical standard. This high purity level ensures minimal interference from impurities during analytical procedures, contributing to accurate and reliable quantification results.

Applications in Analytical Chemistry

Glyceryl Triheptadecanoate-d5 serves critical functions in analytical chemistry, particularly in lipidomics and metabolomics research. Its primary application is as an internal standard for the quantification of triacylglycerols by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) techniques. The incorporation of five deuterium atoms in the glycerol backbone creates a mass shift that allows clear differentiation between the internal standard and the analyte of interest during mass spectrometric detection.

The compound's chemical similarity to native triacylglycerols, combined with its distinct mass, makes it an ideal internal standard for several analytical scenarios:

Table 2: Analytical Applications of Glyceryl Triheptadecanoate-d5

Application Type	Description	Advantage
Quantitative Lipidomics	Used for absolute quantification of triacylglycerols in complex lipid mixtures	Provides accurate concentration measurements through isotope dilution methods
Method Validation	Serves as a quality control standard for lipid analysis methods	Allows assessment of extraction efficiency, instrument performance, and method reproducibility
Recovery Studies	Added to biological samples at known concentrations to determine analyte recovery	Enables calculation of extraction and processing losses throughout analytical workflows
Retention Time Marker	Acts as a chromatographic reference point	Helps identify retention time shifts and assists in peak assignment

The compound is particularly valuable in analyses targeting complex lipid mixtures from biological sources, where accurate quantification can be challenging due to matrix effects and varying extraction efficiencies. By adding a known amount of Glyceryl Triheptadecanoate-d5 to samples before extraction, researchers can account for these variables and obtain more reliable quantitative results.

In mass spectrometry-based analyses, the deuterium labeling provides a mass difference that avoids interference with naturally occurring isotopes while maintaining nearly identical chromatographic behavior to the non-labeled analogue. This characteristic ensures that the internal standard co-elutes with the analyte of interest, providing accurate normalization for quantification purposes.

Research Applications and Case Studies

The utility of Glyceryl Triheptadecanoate-d5 extends into diverse research areas where lipid analysis plays a crucial role. Its application as an internal standard has facilitated significant findings in multiple fields of biomedical research. Several notable studies demonstrate its value in complex biological investigations.

Lipidomic analysis of human milk has also benefited from triacylglycerol standards similar to Glyceryl Triheptadecanoate-d5. A comprehensive study examining the variability of lipids in human milk utilized triacylglycerol standards to establish the biological variation in milk lipid content between morning and evening samples. This research demonstrated significant variability in triacylglycerol composition, with some species showing coefficient of variation values exceeding 100%.

Table 3: Biological Variation in Selected Lipids in Human Milk

Lipid	Biological Variation (%) Morning	Technical Variation (%)	Biological Variation (%) Evening	Technical Variation (%)
TAG 50:8	93	16	Not Among Most Variable	Not Applicable
TAG 34:1	92	10	Not Among Most Variable	Not Applicable
TAG 60:3	92	16	Not Among Most Variable	Not Applicable
TAG 49:1	91	7	Not Among Most Variable	Not Applicable
TAG 41:0	Not Among Most Variable	Not Applicable	100	9
TAG 37:0	Not Among Most Variable	Not Applicable	100	21
TAG 34:0	Not Among Most Variable	Not Applicable	100	9
TAG 38:3	Not Among Most Variable	Not Applicable	100	9

The data from this study, obtained using appropriate internal standards, revealed that triacylglycerols exhibit significant biological variation in human milk, with this variation differing between morning and evening samples. Such findings highlight the importance of standardized analytical approaches using reliable internal standards like Glyceryl Triheptadecanoate-d5.

Additionally, in studies investigating fatty acid metabolism during infection, deuterated lipid standards have helped researchers quantify changes in lipid composition and identify altered metabolic pathways. These studies demonstrate how precisely quantified lipid changes can provide insights into metabolic adaptations during disease processes.

Desired Concentration	Amount of Compound
	1 mg	5 mg	10 mg
1 mM	1.1704 mL solvent	5.8521 mL solvent	11.7041 mL solvent
5 mM	0.2341 mL solvent	1.1704 mL solvent	2.3408 mL solvent
10 mM	0.1170 mL solvent	0.5852 mL solvent	1.1704 mL solvent

When working with Glyceryl Triheptadecanoate-d5, standard laboratory safety practices should be followed, including the use of appropriate personal protective equipment. While specific toxicity data for this compound is limited, it should be handled with the same precautions as other laboratory chemicals of similar class.

For optimal results in analytical applications, manufacturers recommend verifying the compound's purity before use, particularly if it has been stored for extended periods. This verification can be performed using thin-layer chromatography or instrumental methods such as high-performance liquid chromatography or gas chromatography.

Transportation of the compound typically requires cold chain maintenance, with shipping recommendations including blue ice for evaluation sample solutions and either room temperature or blue ice (upon request) for other quantities. These precautions ensure that the compound reaches its destination with minimal degradation.